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Compound of Interest

Compound Name: 4-Amino-2,3-difluorobenzonitrile

Cat. No.: B053060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-2,3-difluorobenzonitrile is a fluorinated aromatic compound of significant interest in

medicinal chemistry and materials science. Its unique substitution pattern, featuring an amine,

a nitrile, and two vicinal fluorine atoms on the benzene ring, imparts distinct physicochemical

properties that make it a valuable building block for the synthesis of novel therapeutic agents

and functional materials. The strategic incorporation of fluorine atoms can modulate a

molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This

technical guide provides a comprehensive overview of the molecular properties, synthesis, and

potential applications of 4-Amino-2,3-difluorobenzonitrile.

Molecular Properties and Characterization
A thorough understanding of the physicochemical properties of 4-Amino-2,3-
difluorobenzonitrile is essential for its application in research and development.
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Property Value Reference

Molecular Formula C₇H₄F₂N₂

Molecular Weight 154.12 g/mol

CAS Number 112279-71-7

Appearance Colorless to light yellow solid

Melting Point 89-92 °C

Boiling Point 160-162 °C

Solubility

Soluble in organic solvents

such as ethanol and

chloroform; insoluble in water.

Note: Some physical properties are reported for the isomeric compound 2,3-difluoro-4-

cyanoaniline and are provided here as an estimation.

Experimental Protocols
Detailed experimental procedures are crucial for the successful synthesis and analysis of 4-
Amino-2,3-difluorobenzonitrile.

Synthesis of 4-Amino-2,3-difluorobenzonitrile
While a specific, detailed protocol for the synthesis of 4-Amino-2,3-difluorobenzonitrile is not

readily available in the cited literature, a general approach can be inferred from the synthesis of

similar fluorinated aminobenzonitriles. The synthesis generally involves the introduction of a

cyano group onto a difluoroaniline precursor.
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Starting Material:
1,2-Difluoro-3-nitrobenzene

Reduction of Nitro Group
(e.g., H₂, Pd/C)

Intermediate:
2,3-Difluoroaniline

Sandmeyer Reaction:
1. NaNO₂, HCl

2. CuCN

Product:
4-Amino-2,3-difluorobenzonitrile

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 4-Amino-2,3-difluorobenzonitrile.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons and the amine protons. The chemical shifts and coupling patterns will be

influenced by the electron-withdrawing effects of the fluorine and nitrile groups.

¹³C NMR: The carbon NMR spectrum will provide information on the carbon skeleton of the

molecule. The carbons attached to fluorine will exhibit characteristic splitting patterns (C-F

coupling).

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. The molecular ion peak ([M]⁺) should be observed at an m/z corresponding to the

molecular weight of 154.12.

Applications in Drug Development
While specific biological activities for 4-Amino-2,3-difluorobenzonitrile are not extensively

documented, its structural motifs are present in various biologically active molecules. As a

fluorinated aniline derivative, it serves as a key intermediate in the synthesis of a range of

pharmaceutical compounds.

Potential Roles as a Pharmaceutical Intermediate:

Kinase Inhibitors: The aminobenzonitrile scaffold is a common feature in kinase inhibitors

used in oncology.

Antiviral Agents: Modified nucleosides and other heterocyclic compounds with antiviral

properties can be synthesized from aminobenzonitrile precursors.

Agrochemicals: This compound can be utilized as an intermediate in the production of

certain pesticides and herbicides.

Pigments: It can also serve as a precursor for the synthesis of organic pigments.

Logical Relationship of Intermediate to Final Product
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4-Amino-2,3-difluorobenzonitrile
(Building Block)

Chemical Synthesis
(e.g., coupling reactions, cyclizations)

Active Pharmaceutical Ingredient (API)
(e.g., Kinase Inhibitor)

Final Drug Product
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Caption: Role of 4-Amino-2,3-difluorobenzonitrile as an intermediate in drug manufacturing.

Safety and Handling
4-Amino-2,3-difluorobenzonitrile should be handled with care in a well-ventilated laboratory.

It may be irritating to the eyes, skin, and respiratory system. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Avoid

contact with oxidants, acids, and heat sources to prevent dangerous reactions. This compound

may be toxic to the aquatic environment, and proper disposal methods should be followed.

This technical guide is intended for informational purposes for research and development

professionals. All laboratory work should be conducted by trained personnel in accordance with

established safety protocols.

To cite this document: BenchChem. [Technical Guide: 4-Amino-2,3-difluorobenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-molecular-
weight]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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